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Compound of Interest

Compound Name: Tetrapentylammonium

Cat. No.: B098587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of the

tetrapentylammonium ion, including its theoretical calculation and experimental

determination. Detailed methodologies for key analytical techniques are provided to assist

researchers in their laboratory work.

Core Data Presentation
The fundamental properties of the tetrapentylammonium ion are summarized in the table

below for quick reference.

Property Value Source

Chemical Formula C₂₀H₄₄N⁺ (Calculated)

Molecular Weight ( g/mol ) 298.58 (Calculated)

Monoisotopic Mass (Da) 298.3473 (Calculated)

Theoretical Molecular Weight Calculation
The molecular weight of the tetrapentylammonium ion is calculated by summing the atomic

weights of its constituent atoms. The chemical formula for the tetrapentylammonium ion is

C₂₀H₄₄N⁺.
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Carbon (C): 20 atoms × 12.011 u = 240.22 u

Hydrogen (H): 44 atoms × 1.008 u = 44.352 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u

Total Molecular Weight = 240.22 + 44.352 + 14.007 = 298.579 u (amu), which is typically

rounded to 298.58 g/mol .

Experimental Determination of Molecular Weight
The molecular weight of the tetrapentylammonium ion can be experimentally determined

using several analytical techniques. The most common and accurate methods are mass

spectrometry and potentiometric titration.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules. From this, the molecular weight can be determined with high

accuracy.

ESI is a soft ionization technique suitable for analyzing thermally labile and non-volatile

compounds like quaternary ammonium salts.

Experimental Protocol:

Sample Preparation:

Dissolve a small amount of a tetrapentylammonium salt (e.g., tetrapentylammonium
bromide) in a suitable solvent to a final concentration of approximately 1-10 µg/mL.

Recommended solvents include methanol, acetonitrile, or a mixture of water with an

organic modifier (e.g., 50:50 acetonitrile:water) to ensure complete dissolution and

compatibility with the ESI source.

Filter the sample solution through a 0.2 µm syringe filter to remove any particulate matter.

Instrument Parameters (General Guidance):
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Ionization Mode: Positive ion mode is used to detect the positively charged

tetrapentylammonium ion.

Capillary Voltage: Typically set between 3.0 and 4.5 kV.

Cone Voltage: Ramped (e.g., 20-60 V) to control the extent of fragmentation. For simple

molecular weight confirmation, a lower cone voltage is preferred to minimize

fragmentation.

Source Temperature: Maintained around 100-150 °C.

Desolvation Temperature: Set between 250 and 400 °C to aid in solvent evaporation.

Nebulizer Gas (e.g., Nitrogen) Flow Rate: Adjusted to ensure a stable spray, typically

between 0.5 and 2.0 L/min.

Drying Gas (e.g., Nitrogen) Flow Rate: Set to a higher flow rate, for instance, 5-12 L/min,

to facilitate desolvation.

Data Acquisition and Analysis:

Acquire the mass spectrum over a relevant m/z range (e.g., m/z 100-500).

The tetrapentylammonium ion will be detected as a singly charged ion [C₂₀H₄₄N]⁺ at an

m/z value corresponding to its monoisotopic mass (approximately 298.35).

MALDI-TOF is another soft ionization technique that is well-suited for the analysis of a wide

range of molecules, including small organic ions.

Experimental Protocol:

Matrix Selection and Preparation:

Choose a suitable matrix that absorbs the laser energy and promotes ionization of the

analyte. For small molecules like the tetrapentylammonium ion, common matrices

include α-cyano-4-hydroxycinnamic acid (CHCA) or 2,5-dihydroxybenzoic acid (DHB).
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Prepare a saturated solution of the chosen matrix in an appropriate solvent (e.g., 50:50

acetonitrile:water with 0.1% trifluoroacetic acid).

Sample Preparation:

Dissolve the tetrapentylammonium salt in a suitable solvent (e.g., methanol or

acetonitrile) to a concentration of approximately 1 mg/mL.

Mix the analyte solution with the matrix solution in a ratio of approximately 1:10

(analyte:matrix) by volume.

Spotting and Crystallization:

Spot 1-2 µL of the analyte-matrix mixture onto the MALDI target plate.

Allow the solvent to evaporate at room temperature, leading to the co-crystallization of the

analyte and matrix.

Instrument Parameters (General Guidance):

Ionization Mode: Positive ion mode.

Laser Type: Typically a nitrogen laser (337 nm) or a Nd:YAG laser (355 nm).

Laser Energy: Use the minimum laser energy necessary to obtain a good signal and avoid

excessive fragmentation.

Mass Analyzer: Time-of-Flight (TOF) analyzer is commonly used.

Data Acquisition and Analysis:

Acquire the mass spectrum. The tetrapentylammonium ion will be observed at an m/z

corresponding to its molecular weight.

Potentiometric Titration
Potentiometric titration can be used to determine the concentration of a tetrapentylammonium
salt solution, and if the mass of the dissolved salt is known, the molecular weight can be
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calculated. This method is less direct for molecular weight determination compared to mass

spectrometry but is a valuable technique for quantifying quaternary ammonium compounds.

Experimental Protocol:

Reagents and Equipment:

Titrant: A standardized solution of a suitable anionic surfactant, such as sodium lauryl

sulfate (SLS) or sodium tetraphenylborate (STPB), at a concentration of approximately

0.01 M.

Sample Solution: Accurately weigh a known mass of the tetrapentylammonium salt (e.g.,

tetrapentylammonium bromide) and dissolve it in deionized water to a known volume.

Electrodes: A surfactant-sensitive electrode or a silver/silver chloride (Ag/AgCl) reference

electrode.

Titrator: An automatic potentiometric titrator.

Titration Procedure:

Pipette a known volume of the tetrapentylammonium salt solution into a beaker.

Add a sufficient volume of deionized water to ensure the electrodes are properly

immersed.

Place the electrodes in the solution and start the titration with the standardized titrant.

The titrator will record the potential (in mV) as a function of the volume of titrant added.

Data Analysis:

The endpoint of the titration is determined from the point of maximum inflection on the

titration curve (the first derivative of the potential versus volume curve).

Knowing the concentration and volume of the titrant at the equivalence point, and the

initial volume of the sample solution, the molarity of the tetrapentylammonium ion

solution can be calculated.
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From the initial mass of the salt and the calculated molarity, the molecular weight of the

salt can be determined. Subtracting the atomic weight of the counter-ion (e.g., Br⁻) will

give the molecular weight of the tetrapentylammonium ion.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of the

molecular weight of the tetrapentylammonium ion.

Experimental Workflow for Molecular Weight Determination

Sample Preparation
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Caption: Workflow for Molecular Weight Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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